Cas no 6308-43-6 (Benzenepentanoic acid,4-(3-carboxy-1-oxopropyl)-, 1-ethyl ester)

Benzenepentanoic acid,4-(3-carboxy-1-oxopropyl)-, 1-ethyl ester structure
6308-43-6 structure
Product Name:Benzenepentanoic acid,4-(3-carboxy-1-oxopropyl)-, 1-ethyl ester
CAS No:6308-43-6
MF:C17H22O5
MW:306.353585720062
CID:503523
PubChem ID:237942
Update Time:2025-04-19

Benzenepentanoic acid,4-(3-carboxy-1-oxopropyl)-, 1-ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenepentanoic acid,4-(3-carboxy-1-oxopropyl)-, 1-ethyl ester
    • 4-[4-(4-ethoxycarbonylbutyl)phenyl]-4-oxo-butanoic acid
    • 4-[4-(5-ethoxy-5-oxopentyl)phenyl]-4-oxobutanoic acid
    • 4-[4-(4-Aethoxycarbonyl-butyl)-phenyl]-4-oxo-buttersaeure
    • 4-[4-(4-ethoxycarbonyl-butyl)-phenyl]-4-oxo-butyric acid
    • AC1L5ZVZ
    • AC1Q5VP1
    • AG-J-87609
    • AR-1F9750
    • CTK5B7463
    • NSC42035
    • SureCN7820654
    • NSC-42035
    • 6308-43-6
    • DTXSID80285479
    • SCHEMBL7820654
    • Inchi: 1S/C17H22O5/c1-2-22-17(21)6-4-3-5-13-7-9-14(10-8-13)15(18)11-12-16(19)20/h7-10H,2-6,11-12H2,1H3,(H,19,20)
    • InChI Key: ANWOGFBOBACIPB-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCCCC1C=CC(C(CCC(=O)O)=O)=CC=1)=O

Computed Properties

  • Exact Mass: 306.14676
  • Monoisotopic Mass: 306.14672380g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 11
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 80.7Ų

Experimental Properties

  • PSA: 80.67
  • LogP: 3.01000
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